Cas no 189877-83-6 (2-phenyl-7-(trifluoromethyl)quinolin-4-amine)

• Product Name: 2-phenyl-7-(trifluoromethyl)quinolin-4-amine
• CAS No: 189877-83-6
• MF: C₁₆H₁₁F₃N₂
• MW: 288.267153978348
• CID: 1383693
• PubChem ID: 10493568
• Update Time: 2025-04-20

2-phenyl-7-(trifluoromethyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-7-(trifluoromethyl)quinolin-4-amine
• 4-Amino-2-phenyl-7-trifluoromethylquinoline
• 4-Amino-7-trifluoromethyl-2-phenylquinoline
• MFCD12674874
• 189877-83-6
• SCHEMBL22983973
• DTXSID60440862

• Inchi： 1S/C16H11F3N2/c17-16(18,19)11-6-7-12-13(20)9-14(21-15(12)8-11)10-4-2-1-3-5-10/h1-9H,(H2,20,21)
• InChI Key： JMVHDZBTLHEEEO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=C(C3C=CC=CC=3)N=C2C=1)N)(F)F

Computed Properties

• Exact Mass: 288.08700
• Monoisotopic Mass: 288.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 5.08400